Cas no 109821-96-7 (5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione)

• Product Name: 5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione
• CAS No: 109821-96-7
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• MDL: MFCD09283647
• CID: 1189258
• PubChem ID: 345959
• Update Time: 2025-04-20

5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiepin-5-ol, 2,3,4,5-tetrahydro-, 1,1-dioxide
• 1,1-DIOXO-2,3,4,5-TETRAHYDRO-1H-116-BENZO[B]THIEPIN-5-OL
• 1,1-dioxo-2,3,4,5-tetrahydro-1λ⁶-benzothiepin-5-ol
• 5-Hydroxy-2,3,4,5-tetrahydro-1-benzothiepine-1,1-dione
• 5-hydroxy-2,3,4,5-tetrahydro-1lambda6-benzothiepine-1,1-dione

• MDL： MFCD09283647
• Inchi： 1S/C10H12O3S/c11-9-5-3-7-14(12,13)10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2
• InChI Key： FSEYHWQLJZBUCB-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CCC1)O)(=O)=O

Computed Properties

• Exact Mass: 212.05076
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins